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Compound of Interest

Compound Name: Hydroxy Dynasore

Cat. No.: B15680168

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Hydroxy Dynasore, a potent inhibitor of

dynamin, and its application in the study of clathrin-mediated endocytosis (CME). This

document details the compound's mechanism of action, provides key quantitative data, outlines

experimental protocols for its use, and presents visual workflows and signaling pathways to

facilitate a deeper understanding of its utility in research and drug development.

Introduction to Hydroxy Dynasore
Hydroxy Dynasore, also known as Dyngo-4a, is a cell-permeable small molecule that acts as

a potent and specific inhibitor of the GTPase activity of dynamin.[1][2] Dynamin is a large

GTPase essential for the scission of newly formed vesicles from the plasma membrane during

endocytosis, including the clathrin-mediated pathway.[3][4] By inhibiting dynamin, Hydroxy
Dynasore effectively blocks the final step of vesicle budding, making it a valuable tool for

investigating the mechanisms of CME and for screening potential therapeutic agents that target

this pathway.[1][5] Compared to its analog, Dynasore, Hydroxy Dynasore exhibits improved

potency and reduced cytotoxicity.[1]
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Core Data and Properties
A summary of the key quantitative data for Hydroxy Dynasore is presented below, offering a

quick reference for experimental design.

Table 1: Chemical and Physical Properties of Hydroxy
Dynasore

Property Value

Molecular Weight 338.31 g/mol [2][6]

Molecular Formula C₁₈H₁₄N₂O₅[2]

CAS Number 1256493-34-1[2][6]

Appearance Faintly yellow to dark yellow powder[7]

Solubility Soluble to 100 mM in DMSO[2][6]

Storage Store at -20°C[2][6]

Table 2: Inhibitory Activity of Hydroxy Dynasore
Target IC₅₀ Value Conditions

Dynamin 1 0.38 μM[1][2][6] Brain recombinant

Dynamin 2 2.3 μM[1][8] Recombinant mouse

Clathrin-Mediated Endocytosis 5.7 μM[1][5]
Transferrin uptake in U2OS

cells

Botulinum Neurotoxin A

(BoNT/A-Hc) uptake
16.0 ± 1.2 μM[1] Cultured hippocampal neurons

Mechanism of Action
Clathrin-mediated endocytosis is a fundamental cellular process for the internalization of a wide

range of molecules, from nutrients to signaling receptors.[9][10] The process is initiated by the

recruitment of adaptor protein 2 (AP2) and clathrin to the plasma membrane, leading to the

formation of a clathrin-coated pit.[9][10] As the pit invaginates, it sequesters cargo. The final
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step, vesicle scission, is mediated by the GTPase dynamin.[3][4] Dynamin polymerizes around

the neck of the invaginated pit, and upon GTP hydrolysis, it constricts and severs the vesicle

from the parent membrane.[4][11]

Hydroxy Dynasore inhibits the GTPase activity of dynamin.[1] This inhibition prevents the

conformational changes in dynamin necessary for membrane fission, leading to an

accumulation of clathrin-coated pits arrested at the plasma membrane.[12]
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Mechanism of Hydroxy Dynasore in CME
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Experimental Workflow: Transferrin Uptake Assay
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Signaling Pathway of Clathrin-Mediated Endocytosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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